Cas no 55380-53-5 (2,4-Diethylbenzene-1,3,5-triol)

• Product Name: 2,4-Diethylbenzene-1,3,5-triol
• CAS No: 55380-53-5
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5707104
• PubChem ID: 101383705
• Update Time: 2025-05-20

2,4-Diethylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2,4-Diethylbenzene-1,3,5-triol
• 55380-53-5
• Diathylphloroglucin
• AKOS032962594
• 1,3,5-Benzenetriol, 2,4-diethyl-

• Inchi： 1S/C10H14O3/c1-3-6-8(11)5-9(12)7(4-2)10(6)13/h5,11-13H,3-4H2,1-2H3
• InChI Key： ICXMVQGJPZJTJI-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1CC)O)O)CC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 322.6±37.0 °C(Predicted)
• pka: 9.91±0.28(Predicted)

Additional information on 2,4-Diethylbenzene-1,3,5-triol

2,4-Diethylbenzene-1,3,5-triol (CAS 55380-53-5): Properties, Applications, and Market Insights

2,4-Diethylbenzene-1,3,5-triol (CAS 55380-53-5) is a specialized organic compound belonging to the triol family, featuring a benzene ring substituted with two ethyl groups and three hydroxyl groups. This unique structure grants it distinct chemical properties, making it valuable in various industrial and research applications. The compound is also referred to as 2,4-diethyl-1,3,5-benzenetriol or triethylhydroquinone, though its IUPAC name remains the most widely recognized.

The molecular formula of 2,4-Diethylbenzene-1,3,5-triol is C₁₀H₁₄O₃, with a molecular weight of 182.22 g/mol. Its CAS number 55380-53-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. The compound's solubility in polar solvents like water, ethanol, and acetone makes it versatile for formulation purposes, while its thermal stability allows for use in high-temperature applications.

One of the most prominent applications of 2,4-Diethylbenzene-1,3,5-triol is in the field of antioxidant research. Recent studies highlight its potential as a radical scavenger, particularly in polymer stabilization and cosmetic formulations. With growing consumer demand for natural antioxidants in skincare products, researchers are exploring derivatives of this compound as alternatives to synthetic preservatives like parabens.

In the pharmaceutical industry, CAS 55380-53-5 has shown promise as a building block for drug discovery. Its phenolic structure resembles bioactive molecules found in traditional medicines, sparking interest in its potential anti-inflammatory and neuroprotective properties. Current research investigates its role in developing treatments for oxidative stress-related disorders, aligning with the global trend toward preventive healthcare solutions.

The material science sector utilizes 2,4-Diethylbenzene-1,3,5-triol as a precursor for advanced polymers. Its multiple hydroxyl groups enable cross-linking reactions, creating durable resins with applications in coatings, adhesives, and specialty plastics. As industries seek sustainable materials, this compound's potential in bio-based polymer development has gained attention from environmental researchers and green chemistry advocates.

Analytical chemistry applications of 2,4-diethyl-1,3,5-benzenetriol include its use as a chromatographic standard and chelating agent in metal ion detection systems. The compound's distinct UV-Vis absorption characteristics make it valuable for spectroscopic analysis methods, particularly in environmental monitoring of phenolic contaminants.

Market trends indicate growing demand for CAS 55380-53-5 in Asia-Pacific regions, driven by expanding pharmaceutical and personal care industries. Global suppliers are responding to increased requests for high-purity grades (>98%) of 2,4-Diethylbenzene-1,3,5-triol, with particular interest from research institutions and specialty chemical manufacturers. Pricing remains stable despite supply chain challenges, reflecting consistent demand across multiple sectors.

Recent innovations in green synthesis methods for 2,4-Diethylbenzene-1,3,5-triol have reduced environmental impact while maintaining yield efficiency. Catalytic processes using biocatalysts and microwave-assisted reactions represent cutting-edge approaches to producing this compound more sustainably. These developments align with the chemical industry's shift toward eco-friendly manufacturing practices.

Safety considerations for handling 2,4-Diethylbenzene-1,3,5-triol include standard laboratory precautions for phenolic compounds. Proper personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers to maintain stability.

Future research directions for CAS 55380-53-5 may explore its potential in energy storage applications, particularly as a redox-active component in organic batteries. The compound's electron-donating properties and structural stability make it an interesting candidate for next-generation energy materials, addressing current interests in renewable energy technologies.

For researchers and industry professionals seeking technical specifications, 2,4-Diethylbenzene-1,3,5-triol is available through specialty chemical suppliers with various purity grades. Documentation typically includes HPLC chromatograms, NMR spectra, and certificates of analysis to ensure quality control for sensitive applications.

The environmental fate of 2,4-diethyl-1,3,5-benzenetriol has become a subject of increased study, particularly regarding its biodegradation pathways and ecotoxicity profile. Regulatory agencies in multiple jurisdictions are evaluating appropriate classification for this compound as part of broader chemical safety initiatives.

In academic settings, 2,4-Diethylbenzene-1,3,5-triol serves as an educational tool for demonstrating aromatic substitution patterns and hydrogen bonding effects in organic chemistry courses. Its well-defined structure makes it ideal for teaching advanced spectroscopic interpretation techniques to chemistry students.

Patent analysis reveals growing intellectual property activity surrounding CAS 55380-53-5, particularly in formulations combining this compound with other bioactive molecules. Recent filings suggest expanding applications in functional materials and specialty coatings, indicating sustained industrial interest in this versatile chemical.

Quality control protocols for 2,4-Diethylbenzene-1,3,5-triol typically employ reverse-phase HPLC with UV detection, ensuring accurate quantification of the main component and identification of potential impurities. These analytical methods support the compound's use in sensitive applications where purity is critical.

As research continues to uncover new potential for 2,4-Diethylbenzene-1,3,5-triol, this compound remains an important subject of study in multiple scientific disciplines. Its combination of structural features and functional groups provides a versatile platform for chemical innovation across diverse fields, from materials science to biomedical research.